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Compound of Interest

Compound Name: Titanium tetrafluoride

Cat. No.: B15548766 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols for the safe handling, storage, and use of Titanium
tetrafluoride (TiF₄). It includes information on its chemical and physical properties, necessary

safety precautions, and step-by-step procedures for both general handling and a specific

experimental application.

Introduction
Titanium (IV) fluoride (TiF₄) is a white, hygroscopic solid that is a strong Lewis acid.[1][2] It is

used as a reagent and catalyst in various organic syntheses, including the preparation of

glycosyl fluorides, fluorohydrins, and in carbanion addition reactions.[3][4] Due to its reactivity

with water and corrosive nature, strict handling and storage protocols are essential to ensure

the safety of laboratory personnel and the integrity of experimental results.

Quantitative Data
The following table summarizes the key physical and chemical properties of Titanium
tetrafluoride.
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Property Value References

Chemical Formula TiF₄ [1]

Molar Mass 123.86 g/mol [1]

Appearance White crystalline powder/solid [1][2][5][6]

Density 2.798 g/cm³ at 25 °C [1][5]

Melting Point 377 °C (decomposes) [1][7]

Boiling Point Sublimes at 284 °C [5]

Solubility
Reacts with water. Insoluble in

ether.
[2][5]

Hygroscopicity Highly hygroscopic [1][6]

Safety and Hazard Information
Titanium tetrafluoride is a hazardous substance that requires careful handling. The GHS

pictograms associated with TiF₄ are:

GHS05: Corrosive

GHS07: Harmful

Hazard Statements:

H302: Harmful if swallowed.

H312: Harmful in contact with skin.

H314: Causes severe skin burns and eye damage.

H332: Harmful if inhaled.

Precautionary Statements:

P260: Do not breathe dust/fume/gas/mist/vapors/spray.
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P280: Wear protective gloves/protective clothing/eye protection/face protection.

P301 + P330 + P331: IF SWALLOWED: Rinse mouth. Do NOT induce vomiting.

P303 + P361 + P353: IF ON SKIN (or hair): Take off immediately all contaminated clothing.

Rinse skin with water/shower.

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

P310: Immediately call a POISON CENTER or doctor/physician.

Experimental Protocols
General Handling and Storage Protocol
This protocol outlines the essential steps for safely handling and storing Titanium tetrafluoride
in a laboratory setting.

Materials:

Titanium tetrafluoride (solid)

Inert atmosphere glovebox or Schlenk line

Dry, sealed container (e.g., glass bottle with a tight-fitting cap, stored inside a secondary

container)

Spatula (non-sparking)

Personal Protective Equipment (PPE):

Chemical-resistant gloves (e.g., nitrile)

Safety goggles and a face shield

Flame-resistant lab coat

Closed-toe shoes
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Procedure:

Work Area Preparation:

All manipulations of solid TiF₄ should be performed under an inert atmosphere (e.g., argon

or nitrogen) in a glovebox or using a Schlenk line to prevent reaction with atmospheric

moisture.

Ensure a safety shower and eyewash station are readily accessible.

Keep a supply of appropriate spill cleanup materials nearby.

Personal Protective Equipment (PPE):

Don the required PPE before handling the reagent. This includes a lab coat, chemical-

resistant gloves, safety goggles, and a face shield.

Dispensing:

Inside the inert atmosphere, carefully open the TiF₄ container.

Use a clean, dry, non-sparking spatula to dispense the required amount of the solid.

Avoid creating dust.

Storage:

Tightly reseal the TiF₄ container immediately after use.

Store the container in a cool, dry, well-ventilated area, away from incompatible materials

such as water, strong acids, and oxidizing agents.[8]

The storage area should be designated for corrosive materials.

Waste Disposal:

Dispose of unused TiF₄ and contaminated materials as hazardous waste in accordance

with local, state, and federal regulations.
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Do not dispose of TiF₄ down the drain.

Protocol for a TiF₄-Catalyzed Ether Synthesis
This protocol provides a detailed methodology for the synthesis of bis(benzhydryl) ether from

diphenylmethanol using a catalytic amount of TiF₄.

Materials:

Titanium tetrafluoride (TiF₄)

Diphenylmethanol

Anhydrous diethyl ether (Et₂O) or dichloromethane (DCM)

Argon or nitrogen gas supply

Schlenk flask and other appropriate oven-dried glassware

Magnetic stirrer and stir bar

Syringes and needles

Saturated aqueous sodium bicarbonate (NaHCO₃) solution

Anhydrous magnesium sulfate (MgSO₄)

Rotary evaporator

Thin-layer chromatography (TLC) supplies

Procedure:

Reaction Setup:

Assemble the oven-dried glassware (Schlenk flask with a stir bar) under a stream of inert

gas (argon or nitrogen).

Maintain a positive pressure of inert gas throughout the experiment.
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Reagent Addition:

To the Schlenk flask, add diphenylmethanol.

Add the anhydrous solvent (diethyl ether or dichloromethane).

In a separate, dry container under an inert atmosphere, weigh the required catalytic

amount (e.g., 50 mol%) of TiF₄.

Carefully add the TiF₄ to the reaction mixture under a positive flow of inert gas.

Reaction:

Stir the reaction mixture at room temperature.

Monitor the progress of the reaction by thin-layer chromatography (TLC). The reaction is

typically complete within 30-60 minutes.

Quenching:

Once the reaction is complete, cool the reaction mixture in an ice bath.

Slowly and carefully quench the reaction by adding saturated aqueous sodium

bicarbonate solution. This will neutralize the acidic TiF₄ and any HF that may have formed.

Caution: Quenching may be exothermic.

Work-up:

Transfer the quenched reaction mixture to a separatory funnel.

Extract the aqueous layer with the organic solvent used in the reaction (e.g., diethyl ether).

Combine the organic layers and wash with brine.

Dry the combined organic layers over anhydrous magnesium sulfate.

Filter the mixture to remove the drying agent.

Purification:
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Concentrate the filtrate using a rotary evaporator to obtain the crude product.

Purify the crude product by flash column chromatography on silica gel to yield the pure

bis(benzhydryl) ether.

Visualizations
Workflow for Handling and Storing TiF₄
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Click to download full resolution via product page

Caption: Workflow for the safe handling and storage of Titanium tetrafluoride.

Experimental Workflow for TiF₄-Catalyzed Ether Synthesis
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Caption: Step-by-step workflow for a TiF₄-catalyzed ether synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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